Cas no 1804761-03-2 (5-(Chloromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Chloromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1804761-03-2
• MF: C₇H₄ClF₃INO₂
• MW: 353.46484375
• CID: 4829593
• Update Time: 2025-06-13

5-(Chloromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4ClF3INO2/c8-1-3-2-13-6(4(12)5(3)14)15-7(9,10)11/h2H,1H2,(H,13,14)
• InChI Key： IVCOTJBWGYMVPP-UHFFFAOYSA-N
• SMILES： IC1C(C(CCl)=CNC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3

Additional information on 5-(Chloromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine

Introduction to 5-(Chloromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804761-03-2)

5-(Chloromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804761-03-2, is a highly versatile and structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing six-membered ring. The presence of multiple functional groups, including a chloromethyl (-CH₂Cl) moiety, a hydroxy (-OH) group, an iodo (-I) substituent, and a trifluoromethoxy (-OCH₂CF₃) group, endows it with unique chemical properties and broad potential applications.

The structural arrangement of these substituents on the pyridine core creates a rich landscape for interactions with biological targets, making it an attractive scaffold for drug discovery. The chloromethyl group, in particular, serves as a reactive handle for further functionalization through nucleophilic addition reactions, enabling the synthesis of more complex molecules. This reactivity is highly valuable in medicinal chemistry for constructing pharmacophores that can modulate biological pathways.

Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, allowing researchers to explore its potential in various therapeutic areas. The hydroxy group introduces polarity and hydrogen bonding capabilities, which can be exploited to improve solubility and binding affinity in biological systems. Meanwhile, the iodo substituent is often utilized in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, facilitating the introduction of aryl or vinyl groups for further derivatization.

The trifluoromethoxy group is a key feature that contributes to the metabolic stability and lipophilicity of derived compounds. Fluoroalkyl groups are well-documented in drug design for their ability to enhance binding affinity, reduce metabolic degradation, and improve pharmacokinetic profiles. This makes 5-(Chloromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine particularly interesting for developing small-molecule inhibitors targeting enzymes or receptors involved in critical biological processes.

In the realm of medicinal chemistry, this compound has been explored as a precursor for kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer progression. The combination of electron-withdrawing and electron-donating groups around the pyridine ring can fine-tune electronic properties, influencing binding interactions with protein targets. Additionally, the presence of both polar (hydroxy) and non-polar (trifluoromethoxy) functionalities allows for modulation of solubility and cell membrane permeability, crucial factors in drug bioavailability.

Recent studies have highlighted the utility of this scaffold in designing novel antiviral agents. The structural motif resembles certain natural products known to exhibit inhibitory activity against viral proteases or polymerases. By leveraging computational chemistry and structure-based drug design approaches, researchers have been able to optimize analogs derived from 5-(Chloromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine for improved efficacy against emerging viral strains.

The role of fluorine-containing compounds in modern drug development cannot be overstated. The trifluoromethoxy group imparts unique physicochemical properties that can significantly influence drug-like characteristics. For instance, fluorine atoms can enhance metabolic stability by resisting hydrolysis and oxidation processes that typically degrade therapeutic molecules. This has led to several FDA-approved drugs incorporating trifluoromethoxy substituents demonstrating prolonged half-lives and improved therapeutic windows.

Furthermore, the compound’s reactivity with nucleophiles allows for rapid diversification of its chemical library. Researchers have utilized flow chemistry techniques to generate libraries of derivatives on-demand, accelerating hit identification and lead optimization pipelines. Such high-throughput approaches are becoming increasingly prevalent in pharmaceutical research labs seeking to capitalize on scaffolds like 5-(Chloromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine for next-generation therapeutics.

The synthetic utility of this compound extends beyond pharmaceutical applications into materials science and agrochemical research. For example, its ability to undergo cross-coupling reactions makes it a valuable building block for synthesizing advanced polymers or specialty chemicals with tailored properties. The incorporation of fluorinated moieties into these materials can enhance durability or functionality under extreme conditions.

As computational power grows, so does the ability to predict how modifications to this scaffold will affect biological activity. Machine learning models trained on large datasets of drug-like molecules are now capable of suggesting optimal substitutions around the pyridine core based on desired pharmacokinetic profiles or target interactions. This synergy between experimental synthesis and computational prediction accelerates the discovery process significantly.

In conclusion,5-(Chloromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804761-03-2) represents a promising scaffold with diverse applications across multiple industries including pharmaceuticals,materials science,and agrochemicals. Its unique structural features enable innovative approaches to drug design while offering synthetic flexibility through reactive handles like the chloromethyl, hydroxyl,iodo,and trifluoromethoxy groups present therein.